Cas no 209916-33-6 ([2-(Tert-butylsulfonylamino)phenyl]boronic acid)

• Product Name: [2-(Tert-butylsulfonylamino)phenyl]boronic acid
• CAS No: 209916-33-6
• MF: C₁₀H₁₆BNO₄S
• MW: 257.11434173584
• CID: 2104254
• Update Time: 2023-08-03

[2-(Tert-butylsulfonylamino)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropan-2-ylsulfonamido)phenylboronic acid
• [2-(Tert-butylsulfonylamino)phenyl]boronic acid

• Inchi： 1S/C10H16BNO4S/c1-10(2,3)17(15,16)12-9-7-5-4-6-8(9)11(13)14/h4-7,12-14H,1-3H3
• InChI Key： GTQASRKUJQOGJJ-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(NC1C=CC=CC=1B(O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Topological Polar Surface Area: 95